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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447 Get Quote

In the ongoing effort to adopt more sustainable laboratory and manufacturing practices, the

choice of solvent is a paramount consideration. Methyl 3-methoxypropionate (MMP) is

emerging as a promising environmentally friendly solvent with a wide range of applications,

including in the electronics, coatings, and cleaning industries.[1][2] This guide provides an

objective comparison of MMP against other common solvents, supported by available data, to

assist researchers, scientists, and drug development professionals in making informed

decisions for their applications.

Executive Summary
Methyl 3-methoxypropionate is a colorless, transparent liquid with a unique odor that offers

strong solvency for a variety of materials.[1] Its properties, such as low solution viscosity and

good film solvent release, make it a viable alternative to traditional solvents.[1] This guide

evaluates MMP in comparison to 1-Methoxy-2-propyl acetate (PMA) and other green solvent

alternatives like Rhodiasolv® PolarClean, Cyrene®, and Dimethyl Succinate (DMS), focusing

on key physical, chemical, safety, and environmental parameters.[3]

Data Presentation: Comparative Tables
The following tables summarize the key properties of Methyl 3-methoxypropionate and its

alternatives for easy comparison.

Table 1: Comparison of Physical and Chemical Properties
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Property

Methyl 3-
methoxypro
pionate
(MMP)

1-Methoxy-
2-propyl
acetate
(PMA)

Rhodiasolv
®
PolarClean

Cyrene®
Dimethyl
Succinate
(DMS)

CAS Number 3852-09-3[3] 108-65-6[3]
1174627-68-

9[3]

53716-82-

8[3]
106-65-0[3]

Molecular

Weight (

g/mol )

118.13[3] 132.16[3] ~187.24[3] 128.13[3] 146.14[3]

Boiling Point

(°C)

142-143[3][4]

[5]
145-146[3] 278-282[3] 227[3] 196-200[3]

Flash Point

(°C)
47[2][6] - - - -

Density (g/mL

at 25°C)
1.009[4][5] - - - -

Refractive

Index (n20/D)
1.402[4] - - - -

Table 2: Environmental and Safety Profile
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Profile

Methyl 3-
methoxypro
pionate
(MMP)

1-Methoxy-
2-propyl
acetate
(PMA)

Rhodiasolv
®
PolarClean

Cyrene®
Dimethyl
Succinate
(DMS)

Toxicity

Causes eye,

skin, and

respiratory

tract irritation.

[6] May be

harmful if

swallowed or

inhaled.[6][7]

Subject to

increasing

scrutiny due

to

environmenta

l and health

concerns.[3]

- -

Good overall

safety profile.

[3]

Environmenta

l Impact

Considered

an

environmenta

lly friendly

solvent.[1]

- -

Bio-based

and readily

biodegradabl

e.[3]

Bio-based

solvent.[3]

Regulatory

Information

Listed on the

TSCA

inventory.[6]

Not listed as

a hazardous

substance

under the

Clean Water

Act.[6]

- - - -

Experimental Protocols
Detailed methodologies for key experiments are crucial for validating the performance of a

solvent in specific applications.

Polymer Solubility Test
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Objective: To qualitatively assess the solubility of a specific polymer in Methyl 3-
methoxypropionate and other compared solvents.[3]

Materials:

Polymer of interest (e.g., Polystyrene, PMMA)

Methyl 3-methoxypropionate (MMP)

1-Methoxy-2-propyl acetate (PMA)

Rhodiasolv® PolarClean

Cyrene®

Dimethyl Succinate (DMS)

15 mL test tubes with stoppers

Graduated cylinder or pipette

Vortex mixer

Analytical balance

Water bath (optional, for studies at elevated temperatures)

Procedure:

Weigh 0.1 g of the polymer and place it into a clean, dry test tube.[3]

Add 10 mL of the solvent to be tested to the test tube.[3]

Securely stopper the test tube.[3]

Vortex the mixture for 2 minutes to ensure thorough mixing.

Allow the mixture to stand for 24 hours at room temperature.
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Visually inspect the solution for any undissolved polymer.

Record the results as "soluble," "partially soluble," or "insoluble."

Degreasing Efficiency Test
Objective: To evaluate the effectiveness of Methyl 3-methoxypropionate in removing grease

and oil from a metal surface.

Materials:

Metal coupons (e.g., stainless steel, aluminum)

Industrial grease or oil

Methyl 3-methoxypropionate (MMP)

Control solvent (e.g., isopropanol)

Beakers

Forceps

Analytical balance

Drying oven

Procedure:

Clean and weigh the metal coupons (W1).

Apply a consistent amount of grease (approximately 0.5 g) to each coupon and reweigh

(W2).

Immerse each coupon in a beaker containing either MMP or the control solvent for 5

minutes.

Remove the coupons with forceps and allow them to air dry in a fume hood.
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Place the coupons in a drying oven at 50°C for 30 minutes to ensure all solvent has

evaporated.

Weigh the final cleaned and dried coupons (W3).

Calculate the degreasing efficiency using the formula: Efficiency (%) = [(W2 - W3) / (W2 -

W1)] * 100

Mandatory Visualization
Green Solvent Validation Workflow
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Phase 1: Initial Screening

Phase 2: Performance Evaluation

Phase 3: Safety & Environmental Assessment

Phase 4: Comparative Analysis & Selection

Define Application Requirements

Identify Potential Solvents

Evaluate Physical & Chemical Properties
(Boiling Point, Viscosity, etc.)

Application-Specific Testing
(e.g., Solubility, Reaction Yield)

Optimize Process Parameters

Toxicity & Ecotoxicity Analysis

Lifecycle Assessment

Compare Performance Data Compare Safety & Environmental Data

Select Optimal Green Solvent

Click to download full resolution via product page

Caption: A workflow for the validation and selection of a green solvent.
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Simplified Toxicological Pathway of a Solvent

Exposure & Absorption

Metabolism

Cellular Interaction & Effect Excretion

Inhalation / Dermal Contact

Absorption into Bloodstream

Metabolic Transformation
(e.g., in Liver)

Formation of Metabolites

Interaction with Cellular Targets Excretion of Solvent/Metabolites

Detoxification

Cellular Damage / Toxic Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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